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Compound of Interest

Compound Name: RU 35929

Cat. No.: B1680175

Our search retrieved data for several other ruthenium-containing compounds and other
substances with similar "RU" prefixes. These are summarized to aid in distinguishing them from
the initial query and to provide context in the event of a potential misidentification of the
compound of interest.

Ruthenium Carbonyl Complexes

Several results pointed to Ruthenium carbonyl complexes, which are well-characterized
compounds in organometallic chemistry.

e Triruthenium dodecacarbonyl (Rus(CO)12): This is a stable, dark orange solid used as a
precursor for other organoruthenium compounds.[1] It is soluble in nonpolar organic
solvents.[1]

Property Value
Chemical Formula C12012Rus
Molar Mass 639.33 g/mol [1]
Appearance Orange solid[1]
Melting Point 154 °C[1]
Solubility in water Insoluble[1]
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The synthesis of Triruthenium dodecacarbonyl involves the reaction of ruthenium trichloride
with carbon monoxide.[1]

Chiral Ruthenium Catalysts

Commercially available chiral catalysts containing Ruthenium were also identified.

e Chiralyst® Ru929: This is a red-orange powder with the empirical formula [RuCl(p-cymene)
(R)-BINAP]CL[2]

Property Value
Chemical Formula Cs4H46Cl2P2Ru
Molecular Weight 928.88 g/mol [2]
Metal Ru[2]
Theoretical Metal Content 11%[2]

Biologically Active "RU" Compounds

A pyrrolobenzimidazole derivative with an "RU" designation was found, noted for its antioxidant
properties.

e RU-792: This compound has demonstrated high antioxidant activity in various model
systems.[3] It is a derivative of pyrrolo[1,2-a]benzimidazole and has been compared to the
reference antioxidant Trolox.[3]

Conclusion

The designation "RU 35929" does not correspond to a readily identifiable chemical compound
in the public domain based on the conducted searches. The information presented herein
pertains to other substances with "RU" in their names and is provided for informational
purposes to prevent confusion.

Researchers, scientists, and drug development professionals seeking information on a specific
compound are advised to verify the exact chemical name, CAS number, or other unique
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identifiers to ensure accurate data retrieval. Without a valid identifier, it is not possible to
provide a technical guide, data tables, or diagrams as requested for "RU 35929".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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